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Compound of Interest

Compound Name: Carbonyl fluoride

Cat. No.: B1217172 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on selecting compatible materials for experimental setups involving

carbonyl fluoride (COF₂). Carbonyl fluoride is a highly reactive and toxic gas, and improper

material selection can lead to equipment failure, experimental inaccuracies, and serious safety

hazards.

Frequently Asked Questions (FAQs)
Q1: What are the primary safety concerns when working with carbonyl fluoride?

A1: Carbonyl fluoride is highly toxic and corrosive.[1][2] The main hazards are:

Toxicity: It is toxic upon inhalation.[1]

Corrosivity: It reacts with moisture to form hydrofluoric acid (HF), which is highly corrosive to

many materials and can cause severe burns.[3]

Reactivity: It is highly reactive and can react violently with water, bases, and certain metals.

[2]

Thermal Decomposition: At temperatures between 450-490°C, it decomposes into toxic

gases, including carbon monoxide and fluorine.[1][2]

Q2: What happens if carbonyl fluoride comes into contact with water or moisture?
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A2: Carbonyl fluoride readily hydrolyzes in the presence of water to form carbon dioxide and

highly corrosive hydrogen fluoride (HF).[3] This reaction is a major concern in experimental

setups, as even trace amounts of moisture can lead to the formation of HF and subsequent

corrosion of incompatible materials.

Q3: Are there any common laboratory materials that should be strictly avoided with carbonyl
fluoride?

A3: Yes. Due to its high reactivity, the following materials should be avoided:

Water and aqueous solutions: Reacts to form hydrofluoric acid.[3]

Bases and alkalis: Reacts vigorously.

Glass: While borosilicate glass may offer some resistance to dry gas at low temperatures,

the presence of even trace moisture will lead to the formation of HF, which attacks silica.

Most elastomers (rubbers): Many common elastomers will degrade upon contact with

carbonyl fluoride or its hydrolysis products. Specific fluoroelastomers may be suitable

under certain conditions, but compatibility must be verified.

Reactive metals: Metals that are readily attacked by acids should be avoided.

Q4: Can I use stainless steel with carbonyl fluoride?

A4: The compatibility of stainless steel with carbonyl fluoride depends on the specific grade,

temperature, and the presence of moisture. In dry conditions, some grades of stainless steel,

particularly those with high nickel and chromium content (e.g., 316L), may exhibit some

resistance by forming a passivating fluoride layer.[4] However, in the presence of moisture, the

formation of hydrofluoric acid can lead to corrosion.[4][5] For high-temperature applications or

in systems where moisture cannot be strictly excluded, more resistant materials like nickel

alloys are recommended.

Q5: What are the recommended materials for handling dry carbonyl fluoride?

A5: For handling dry carbonyl fluoride, the following materials are generally recommended:
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Metals: Nickel and its alloys, such as Monel, are preferred due to their excellent resistance to

fluorine and hydrogen fluoride.[6][7]

Plastics: Fluoropolymers such as Polytetrafluoroethylene (PTFE), Perfluoroalkoxy (PFA),

and Fluorinated Ethylene Propylene (FEP) are highly resistant to carbonyl fluoride and are

suitable for use as liners, tubing, and seals.[8][9][10]
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Issue Possible Cause Recommended Action

Unexpected corrosion or

etching of metal components.

Presence of moisture in the

system leading to the

formation of hydrofluoric acid.

1. Ensure all components are

thoroughly dried and purged

with an inert gas (e.g.,

Nitrogen, Argon) before

introducing carbonyl fluoride.

2. Use a moisture trap in the

gas line. 3. Switch to a more

corrosion-resistant material

such as Monel or a high-nickel

alloy.

Degradation or swelling of

elastomeric seals (O-rings,

gaskets).

Incompatibility of the elastomer

with carbonyl fluoride.

1. Replace with seals made

from a compatible

fluoropolymer like PTFE or a

perfluoroelastomer (FFKM)

such as Kalrez®. 2. Consult

chemical compatibility charts

and verify the suitability of the

chosen elastomer for fluorine

and HF service.

Discoloration or clouding of

transparent components (e.g.,

sight glasses).

Chemical attack on the

material (e.g., glass,

polycarbonate).

1. Replace with components

made from sapphire or a

transparent fluoropolymer. 2. If

visual inspection is not critical,

replace with a compatible

metal component.

Leakage from fittings or

connections.

Corrosion of threads or sealing

surfaces. Degradation of

sealing materials.

1. Inspect all fittings for signs

of corrosion. 2. Ensure that all

wetted parts of the fittings are

made of compatible materials.

3. Use thread sealants that are

compatible with carbonyl

fluoride (e.g., PTFE tape).
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Sudden pressure increase in a

closed system.

Uncontrolled reaction or

decomposition of carbonyl

fluoride.

1. IMMEDIATELY and SAFELY

vent the system to a suitable

scrubber or exhaust. 2.

Investigate for potential

sources of contamination (e.g.,

moisture, incompatible

chemicals) or excessive

temperature.

Material Compatibility Data
Direct quantitative corrosion data for carbonyl fluoride is not readily available in published

literature. The following table provides a qualitative summary of material compatibility based on

resistance to carbonyl fluoride, its hydrolysis product (hydrogen fluoride), and elemental

fluorine. Users must conduct their own tests under their specific experimental conditions to

ensure material compatibility.
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Material
Category

Specific
Material

Compatibility
with Dry COF₂

Compatibility
with Wet COF₂
(HF)

Notes

Metals
Stainless Steel

(304, 316)

Fair to Good (Dry

Gas)
Poor to Fair

Susceptible to

pitting and

crevice corrosion

in the presence

of moisture.[4][5]

Nickel Alloys

(Monel, Inconel)
Excellent

Good to

Excellent

Generally the

preferred metallic

materials for

handling fluorine

and HF.[6][7]

Aluminum

Good (forms a

passivating

fluoride layer)

Fair

The protective

fluoride layer can

be compromised

by impurities.

Copper

Good (forms a

passivating

fluoride layer)

Fair

Similar to

aluminum, relies

on a protective

surface layer.

Plastics PTFE, PFA, FEP Excellent Excellent

Highly resistant

to a wide range

of corrosive

chemicals.[8][9]

[10]

Polyvinylidene

fluoride (PVDF)
Good Good

Good chemical

resistance, but

may have lower

temperature

limits than

PTFE/PFA.

Polyethylene

(PE),

Poor Poor Not

recommended
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Polypropylene

(PP)

for use with

carbonyl fluoride.

Elastomers

Perfluoroelastom

ers (FFKM, e.g.,

Kalrez®)

Excellent Excellent

Offers the best

chemical

resistance

among

elastomers.

Fluoroelastomers

(FKM, e.g.,

Viton®)

Fair to Good Fair

Compatibility can

vary significantly

between different

FKM grades.

Testing is

essential.

Nitrile (Buna-N),

EPDM
Poor Poor

Not

recommended

for use with

carbonyl fluoride.

Other Materials
Glass

(Borosilicate)

Poor (with any

moisture)
Poor

Attacked by

hydrogen

fluoride.

Sapphire Good Good

Offers good

chemical

resistance and

transparency.

Experimental Protocols
Protocol for Material Compatibility Testing (Gravimetric Analysis)

This protocol is based on ASTM G31, "Standard Practice for Laboratory Immersion Corrosion

Testing of Metals," and can be adapted for testing in a gaseous environment.

Specimen Preparation:

Prepare triplicate specimens of each material to be tested.
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Machine specimens to a standard size (e.g., 50 mm x 25 mm x 2 mm).

Clean the specimens thoroughly with a non-reactive solvent (e.g., acetone, isopropanol)

and dry them completely.

Measure the dimensions of each specimen to three decimal places.

Weigh each specimen to the nearest 0.1 mg.

Experimental Setup:

The test chamber must be constructed of a material known to be inert to carbonyl
fluoride (e.g., a nickel alloy or a PFA-lined vessel).

The system must be designed to safely handle a toxic and corrosive gas, including a

proper ventilation and scrubbing system for the exhaust gas.

The system should allow for precise control of temperature, pressure, and gas

composition.

Test Procedure:

Place the prepared specimens in the test chamber, ensuring they are electrically isolated

from each other.

Evacuate the chamber and purge with a dry, inert gas (e.g., nitrogen) to remove all traces

of air and moisture.

Introduce carbonyl fluoride gas to the desired concentration and pressure.

Maintain the system at the desired temperature for the duration of the test (e.g., 100

hours).

Continuously monitor the system for any signs of leakage or unexpected reactions.

Post-Test Analysis:
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At the end of the test period, safely purge the chamber with an inert gas to remove all

carbonyl fluoride.

Carefully remove the specimens from the chamber.

Visually inspect and photograph each specimen, noting any changes in appearance (e.g.,

discoloration, pitting).

Clean the specimens according to a standard procedure to remove any corrosion products

without removing the base material.

Dry and re-weigh the specimens to the nearest 0.1 mg.

Data Analysis:

Calculate the mass loss for each specimen.

Calculate the corrosion rate using the following formula: Corrosion Rate (mm/year) = (K ×

W) / (A × T × D) Where:

K = a constant (8.76 × 10⁴)

W = mass loss in grams

A = surface area in cm²

T = exposure time in hours

D = density of the material in g/cm³

Visualization
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Material Selection Logic for Carbonyl Fluoride Experiments

Start: Define Experimental Conditions

Is the system guaranteed to be
completely dry (no moisture)?

What is the operating temperature?

Yes

Recommended Materials (Wet COF₂):
- Nickel Alloys (Monel)

- Perfluoroelastomers (FFKM)

No

High Temperature (>150°C)?

Recommended Materials (Dry COF₂):
- Nickel Alloys (Monel)

- Fluoropolymers (PTFE, PFA)

No

Recommended Materials (High Temp):
- Nickel Alloys (Monel, Inconel)

Yes

Conduct compatibility testing
under specific conditions

Final Material Selection

Click to download full resolution via product page

Caption: Decision workflow for selecting materials compatible with carbonyl fluoride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Carbonyl fluoride | COF2 | CID 9623 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. ICSC 0633 - CARBONYL FLUORIDE [inchem.org]

3. nationalacademies.org [nationalacademies.org]

4. quora.com [quora.com]

5. mdpi.com [mdpi.com]

6. continentalsteel.com [continentalsteel.com]

7. Corrosion resistant materials for fluorine and hydrogen fluoride [inis.iaea.org]

8. turi.org [turi.org]

9. researchgate.net [researchgate.net]

10. US2836622A - Preparation of carbonyl fluoride - Google Patents [patents.google.com]

To cite this document: BenchChem. [Technical Support Center: Handling Carbonyl Fluoride
in Experimental Setups]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217172#incompatible-materials-with-carbonyl-
fluoride-in-experimental-setups]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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